Chlormethiazole hydrochloride
Chlormethiazole hydrochloride
Chlormethiazole is a potentiator of GABAA receptors. It potentiates GABA-induced currents in L-M(TK-) cells expressing α1β1γ2 or α1β2γ2 subunit-containing GABAA receptors with EC50 values of 0.8 and 3.4 µM, respectively. Chlormethiazole protects against seizures induced by maximal electroshock (MES) in mice (ED50 = 130.8 mg/kg). It reduces infarct volume in a rat model of focal ischemia induced by permanent middle cerebral artery occlusion (MCAO). Formulations containing chlormethiazole have been used in the treatment of acute alcohol withdrawal.
Sedative and anticonvulsant which is neuroprotective in a number of animal models. Prevents the degeneration of serotonergic nerve terminals induced by MDMA ('Ecstasy').
Sedative and anticonvulsant which is neuroprotective in a number of animal models. Prevents the degeneration of serotonergic nerve terminals induced by MDMA ('Ecstasy').
Brand Name:
Vulcanchem
CAS No.:
6001-74-7
VCID:
VC0004263
InChI:
InChI=1S/C6H8ClNS.ClH/c1-5-6(2-3-7)9-4-8-5;/h4H,2-3H2,1H3;1H
SMILES:
CC1=C(SC=N1)CCCl.Cl
Molecular Formula:
C6H9Cl2NS
Molecular Weight:
198.11 g/mol
Chlormethiazole hydrochloride
CAS No.: 6001-74-7
Cat. No.: VC0004263
Molecular Formula: C6H9Cl2NS
Molecular Weight: 198.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Chlormethiazole is a potentiator of GABAA receptors. It potentiates GABA-induced currents in L-M(TK-) cells expressing α1β1γ2 or α1β2γ2 subunit-containing GABAA receptors with EC50 values of 0.8 and 3.4 µM, respectively. Chlormethiazole protects against seizures induced by maximal electroshock (MES) in mice (ED50 = 130.8 mg/kg). It reduces infarct volume in a rat model of focal ischemia induced by permanent middle cerebral artery occlusion (MCAO). Formulations containing chlormethiazole have been used in the treatment of acute alcohol withdrawal. Sedative and anticonvulsant which is neuroprotective in a number of animal models. Prevents the degeneration of serotonergic nerve terminals induced by MDMA ('Ecstasy'). |
|---|---|
| CAS No. | 6001-74-7 |
| Molecular Formula | C6H9Cl2NS |
| Molecular Weight | 198.11 g/mol |
| IUPAC Name | 5-(2-chloroethyl)-4-methyl-1,3-thiazole;hydrochloride |
| Standard InChI | InChI=1S/C6H8ClNS.ClH/c1-5-6(2-3-7)9-4-8-5;/h4H,2-3H2,1H3;1H |
| Standard InChI Key | OFXYKSLKNMTBHK-UHFFFAOYSA-N |
| SMILES | CC1=C(SC=N1)CCCl.Cl |
| Canonical SMILES | CC1=C(SC=N1)CCCl.Cl |
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